Cas no 2229653-44-3 (2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline
• CAS No: 2229653-44-3
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 5798315
• PubChem ID: 165784876
• Update Time: 2025-09-19

2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline
• 2229653-44-3
• EN300-1734112

• Inchi： 1S/C12H17FN2/c1-9(14)4-5-10-6-7-11(13)8-12(10)15(2)3/h4-9H,14H2,1-3H3/b5-4+
• InChI Key： CQECJTHUYWMAPD-SNAWJCMRSA-N
• SMILES： FC1C=CC(/C=C/C(C)N)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline

Research Brief on 2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline (CAS: 2229653-44-3)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel small molecules, such as 2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline (CAS: 2229653-44-3), as potential therapeutic agents or intermediates in drug development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The compound 2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline has garnered attention due to its unique structural features, including a fluoro-substituted aromatic ring and an enamine moiety. These characteristics suggest potential interactions with biological targets, such as enzymes or receptors, making it a candidate for further pharmacological evaluation. Recent studies have explored its synthesis via palladium-catalyzed coupling reactions, yielding high purity and scalability for industrial applications.

In vitro studies have demonstrated that 2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline exhibits moderate inhibitory activity against certain kinase enzymes implicated in cancer progression. Preliminary data suggest that the compound may interfere with signal transduction pathways, though further mechanistic studies are required to elucidate its precise mode of action. Additionally, its pharmacokinetic properties, including metabolic stability and membrane permeability, are currently under investigation to assess its suitability as a drug candidate.

Beyond its potential therapeutic applications, this compound has also been investigated as a building block for more complex molecules. Its reactive enamine group allows for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Recent publications highlight its use in the development of fluorescent probes for cellular imaging, leveraging its aromatic and electron-rich structure.

In conclusion, 2-(3-aminobut-1-en-1-yl)-5-fluoro-N,N-dimethylaniline represents a promising scaffold in medicinal chemistry, with applications ranging from drug discovery to chemical biology tools. Ongoing research aims to optimize its properties and explore its full potential in addressing unmet medical needs. Future directions include in vivo efficacy studies and the development of targeted delivery systems to enhance its therapeutic index.